Cas no 26746-38-3 (2,3-ditert-butylphenol)
2,3-ditert-butylphenol structure
Product Name:2,3-ditert-butylphenol
CAS No:26746-38-3
MF:C14H22O
MW:206.323884487152
CID:288316
PubChem ID:185594
Update Time:2025-04-19
2,3-ditert-butylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2,3-ditert-butylphenol
- Di-tert-butylphenol
- phenol, 2,3-bis(1,1-dimethylethyl)-
- 252982-53-9
- SKDGWNHUETZZCS-UHFFFAOYSA-N
- 2,3-DI-TERT-BUTYLPHENOL
- SCHEMBL144221
- 26746-38-3
- Phenol, bis(1,1-dimethylethyl-
- di-t-butylphenol
- MB07631
- DTXSID50181252
-
- Inchi: 1S/C14H22O/c1-13(2,3)10-8-7-9-11(15)12(10)14(4,5)6/h7-9,15H,1-6H3
- InChI Key: SKDGWNHUETZZCS-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 206.16716
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2,3-ditert-butylphenol Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
26746-38-3 (2,3-ditert-butylphenol) Related Products
- 88-60-8(2-tert-butyl-5-methylphenol)
- 1445-23-4(Phenol,2-(1,1-dimethylethyl)-4,5-dimethyl-)
- 1948-33-0(tert-Butylhydroquinone)
- 88-58-4(2,5-Di-tert-butylhydroquinone)
- 2444-28-2(2,6-Bis(1,1-dimethylethyl)-1,4-benzenediol (Technical Grade))
- 1709-70-2(1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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